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Compound of Interest

Compound Name: Isavuconazole-d4

Cat. No.: B584089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of Isavuconazole-
d4 solutions for research and development applications. Isavuconazole-d4 is the deuterated

form of Isavuconazole, a broad-spectrum triazole antifungal agent. It is commonly used as an

internal standard in quantitative analyses, such as liquid chromatography-mass spectrometry

(LC-MS).

Chemical and Physical Properties
A summary of the key chemical and physical properties of Isavuconazole-d4 is presented

below.

Property Value Reference

Molecular Formula C₂₂H₁₃D₄F₂N₅OS [1][2][3]

Molecular Weight 441.5 g/mol [1][4]

Appearance Solid [1]

Purity ≥95-99% [1][2]

Isotopic Enrichment >95% [2]
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Solubility Data
Isavuconazole-d4 exhibits varying solubility in different solvents. The table below provides

solubility data to guide solvent selection for stock solution preparation. For aqueous

applications, a two-step dissolution process is recommended due to the compound's sparse

solubility in aqueous buffers.[5]

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 70 mg/mL (160.01 mM) [6]

Dimethylformamide (DMF) ~25 mg/mL [5]

Ethanol ~5 mg/mL [5]

Acetonitrile Soluble [1]

Aqueous Buffers Sparingly soluble [5]

1:4 DMF:PBS (pH 7.2) ~0.25 mg/mL [5]

Experimental Protocols
Preparation of a Stock Solution in an Organic Solvent
This protocol outlines the steps for preparing a concentrated stock solution of Isavuconazole-
d4 in an organic solvent like DMSO.

Materials:

Isavuconazole-d4 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer and/or sonicator
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Procedure:

Equilibrate: Allow the vial of solid Isavuconazole-d4 to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Isavuconazole-d4 solid using a

calibrated analytical balance.

Solvent Addition: Transfer the weighed solid to a volumetric flask. Add a portion of the

DMSO, ensuring the volume is less than the final desired volume.

Dissolution: Purge the headspace of the flask with an inert gas.[5] Cap the flask and facilitate

dissolution by vortexing or sonicating the mixture.[6]

Final Volume: Once the solid is completely dissolved, add DMSO to reach the final target

volume. Mix thoroughly to ensure a homogenous solution.

Preparation of a Working Solution in an Aqueous Buffer
This protocol describes the preparation of a diluted working solution in an aqueous buffer,

which is common for cell-based assays or other biological experiments.

Materials:

Isavuconazole-d4 stock solution in DMF

Phosphate-buffered saline (PBS) or other aqueous buffer of choice

Sterile microcentrifuge tubes or vials

Procedure:

Initial Dissolution: Prepare a concentrated stock solution of Isavuconazole-d4 in DMF as

described in Protocol 3.1.

Dilution: In a separate tube, add the desired volume of the aqueous buffer.
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Addition of Stock: While vortexing the aqueous buffer, slowly add the required volume of the

Isavuconazole-d4/DMF stock solution to achieve the final desired concentration.

Final Concentration: The final concentration of Isavuconazole-d4 in a 1:4 solution of

DMF:PBS (pH 7.2) can reach approximately 0.25 mg/mL.[5]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Isavuconazole-d4.

Form
Storage
Temperature

Stability Reference

Solid -20°C ≥ 4 years [1]

Organic Stock

Solution (e.g., in

DMSO)

-20°C or -80°C

1 month at -20°C, 6

months to over a year

at -80°C

[6][7]

Aqueous Working

Solution
2-8°C

Not recommended for

more than one day
[5]

Recommendations:

For long-term storage of stock solutions, it is advisable to prepare aliquots to minimize

freeze-thaw cycles.[7]

Aqueous solutions should be prepared fresh before use whenever possible.[5][6]

Visualized Workflow and Logic
The following diagrams illustrate the key workflows for solution preparation.
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Stock Solution Preparation
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Caption: Workflow for preparing an organic stock solution of Isavuconazole-d4.
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Aqueous Working Solution Preparation
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Caption: Workflow for preparing an aqueous working solution from a stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Isavuconazole-d4
Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584089#isavuconazole-d4-solution-preparation-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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